Cas no 1248277-26-0 (1-(2-Bromophenyl)-5-methyl-1H-pyrazole)

• Product Name: 1-(2-Bromophenyl)-5-methyl-1H-pyrazole
• CAS No: 1248277-26-0
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• CID: 1089266
• PubChem ID: 53415432
• Update Time: 2025-10-28

1-(2-Bromophenyl)-5-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromophenyl)-5-methyl-1H-pyrazole
• 1-(2-bromophenyl)-5-methylpyrazole
• DTXSID40697059
• AKOS010086010
• 1248277-26-0

• Inchi： 1S/C10H9BrN2/c1-8-6-7-12-13(8)10-5-3-2-4-9(10)11/h2-7H,1H3
• InChI Key： MDRHSFZSAKUHJZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1N1C(C)=CC=N1

Computed Properties

• Exact Mass: 235.99491g/mol
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-(2-Bromophenyl)-5-methyl-1H-pyrazole

1-(2-Bromophenyl)-5-methyl-1H-pyrazole (CAS No. 1248277-26-0): A Comprehensive Overview

The compound 1-(2-Bromophenyl)-5-methyl-1H-pyrazole (CAS No. 1248277-26-0) is a heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and promising properties. Recent advancements in synthetic methodologies and its integration into cutting-edge research have further solidified its importance in modern chemical studies.

Structure and Synthesis: The molecule consists of a pyrazole ring, a five-membered heterocycle with two nitrogen atoms, substituted with a bromophenyl group at the 1-position and a methyl group at the 5-position. The synthesis of 1-(2-Bromophenyl)-5-methyl-1H-pyrazole involves multi-step reactions, often utilizing coupling reactions or substitution mechanisms. Researchers have explored various strategies to optimize the synthesis process, ensuring high yields and purity. For instance, recent studies have highlighted the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

Applications in Drug Discovery: One of the most promising areas for 1-(2-Bromophenyl)-5-methyl-1H-pyrazole is its role in drug discovery. Pyrazole derivatives are known for their bioactivity, and this compound has shown potential in targeting specific enzymes and receptors. Recent research has demonstrated its ability to inhibit certain kinases involved in cancer progression, making it a candidate for anti-cancer drug development. Additionally, its bromine substituent enhances its reactivity, enabling further functionalization for diverse therapeutic applications.

Materials Science and Catalysis: Beyond pharmaceuticals, 1-(2-Bromophenyl)-5-methyl-1H-pyrazole has found applications in materials science and catalysis. Its aromatic stability and functional groups make it suitable for use as a precursor in the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Recent studies have explored its role as a ligand in catalytic systems, where it exhibits enhanced stability under harsh reaction conditions.

Environmental Impact and Safety: As with any chemical compound, understanding the environmental impact and safety profile of 1-(2-Bromophenyl)-5-methyl-1H-pyrazole is crucial. Research indicates that it exhibits moderate biodegradability under specific conditions, though further studies are needed to assess its long-term environmental effects. Handling guidelines emphasize proper containment measures to minimize exposure risks during synthesis and application.

Future Directions: The continued exploration of 1-(2-Bromophenyl)-5-methyl-1H-pyrazole is expected to yield further breakthroughs across multiple disciplines. Ongoing research focuses on enhancing its bioavailability for pharmaceutical applications while exploring novel synthetic pathways for industrial scalability. Additionally, collaborations between chemists and material scientists are paving the way for innovative uses in emerging technologies.

In conclusion, 1-(2-Bromophenyl)-5-methyl-1H-pyrazole (CAS No. 1248277-26-0) stands as a testament to the ingenuity of modern chemistry. Its unique structure, coupled with advancements in synthetic techniques and application-oriented research, positions it as a key player in future scientific endeavors.